![molecular formula C19H25N5O2 B2383290 3,5-dimethyl-N-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)isoxazole-4-carboxamide CAS No. 2034443-22-4](/img/structure/B2383290.png)
3,5-dimethyl-N-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)isoxazole-4-carboxamide
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Description
Scientific Research Applications
Antibacterial Applications
One of the significant applications of compounds similar to the requested chemical is in the field of antibacterial research. A study by Selvakumar and Elango (2017) demonstrates the synthesis and in vitro antibacterial evaluation of quinazoline derivatives, highlighting their effectiveness against various bacterial strains (Selvakumar & Elango, 2017).
Synthesis and Chemical Characterization
Guleli et al. (2019) explored the synthesis of isoxazole derivatives, emphasizing the importance of these compounds in chemical research. The study involved a one-pot synthesis method and computational elucidation of the mechanism, underlining the versatility of such compounds in synthetic chemistry (Guleli et al., 2019).
Antipsychotic Agent Research
A 1996 study by Norman et al. examined heterocyclic carboxamides, including compounds structurally related to the one , for their potential as antipsychotic agents. The research focused on their binding to dopamine and serotonin receptors, highlighting the compound's significance in neurological drug research (Norman et al., 1996).
Anti-inflammatory and Analgesic Agent Synthesis
In the realm of pain management and anti-inflammatory research, Abu‐Hashem et al. (2020) synthesized novel compounds, including benzodifuranyl and oxadiazepines, demonstrating their activity as COX inhibitors and analgesic agents. This indicates the broad applicability of such compounds in developing new pain management drugs (Abu‐Hashem et al., 2020).
Insecticidal Activity
Yu et al. (2009) explored the insecticidal activity of isoxazole-4,5-dicarboxamides. Their research contributed to the understanding of the chemical's potential in developing new insecticides, demonstrating the versatility of such compounds (Yu et al., 2009).
Apoptosis Induction in Cancer Research
Gamal-Eldeen et al. (2014) investigated compounds similar to the requested chemical for their ability to induce apoptosis in colon cancer cells. This study highlights the potential use of such compounds in cancer research, particularly in developing treatments that target cancer cell death pathways (Gamal-Eldeen et al., 2014).
properties
IUPAC Name |
3,5-dimethyl-N-[1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]-1,2-oxazole-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25N5O2/c1-12-17(13(2)26-23-12)19(25)22-14-7-9-24(10-8-14)18-15-5-3-4-6-16(15)20-11-21-18/h11,14H,3-10H2,1-2H3,(H,22,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YEJOUULSFOXKBK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)C(=O)NC2CCN(CC2)C3=NC=NC4=C3CCCC4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25N5O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-dimethyl-N-(1-(5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)isoxazole-4-carboxamide |
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